2-chloro-N-[(1-ethyl-1H-indol-2-yl)methyl]acetamide

• IUPAC Name: 2-chloro-N-[(1-ethylindol-2-yl)methyl]acetamide
• InChI: InChI=1S/C13H15ClN2O/c1-2-16-11(9-15-13(17)8-14)7-10-5-3-4-6-12(10)16/h3-7H,2,8-9H2,1H3,(H,15,17)
• InChI Key: PEAAZTGSQWMLAU-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2C=C1CNC(=O)CCl
• Molecular Formula: C13H15ClN2O
• Molecular Weight: 250.72 g/mol

Description

“2-chloro-N-[(1-ethyl-1H-indol-2-yl)methyl]acetamide” is a compound that belongs to the class of indole derivatives. Indoles are significant heterocyclic systems found in natural products and drugs. They play a crucial role in cell biology and have been used as biologically active compounds for the treatment of various disorders in the human body.

Scientific Research Applications

Role in Alkaloid Synthesis

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Biologically Active Compounds

Indole derivatives have been used as biologically active compounds for the treatment of various health conditions. .

Anticancer Properties

Indole derivatives have shown potential in cancer treatment. .

Antimicrobial Properties

Indole derivatives have demonstrated antimicrobial properties. .

Antiviral Properties

Indole derivatives have shown potential in the treatment of viral infections. .

Antitubercular Properties

Indole derivatives have demonstrated antitubercular properties. .

Future Directions

Indole derivatives have diverse biological activities and have immense potential to be explored for newer therapeutic possibilities. The development of pharmacologically active derivatives of indole with sulfonamide scaffolds is a promising area of research.

Mechanism of Action

Target of Action

The compound 2-chloro-N-[(1-ethyl-1H-indol-2-yl)methyl]acetamide, being an indole derivative, is known to bind with high affinity to multiple receptors . Indole derivatives have been found in many important synthetic drug molecules, which have shown significant clinical and biological applications .

Mode of Action

Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest a broad spectrum of interactions with cellular targets.

Biochemical Pathways

Indole derivatives are known to influence a variety of biological pathways due to their broad-spectrum biological activities . For instance, some indole derivatives have been reported to show inhibitory activity against influenza A .

Pharmacokinetics

For instance, the selective CYP11B2 inhibitor LCI699, an indole derivative, has been studied in human clinical trials .

Result of Action

Indole derivatives have been reported to exhibit a range of biological effects due to their interaction with various cellular targets .

Action Environment

The action environment of this compound can influence its efficacy and stability. For instance, the compound should be stored in an inert atmosphere at 2-8°C to maintain its stability . Environmental factors such as temperature, pH, and the presence of other compounds can potentially affect the compound’s action.